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Introduction: T100-Mut is a synthetic, cell-permeable peptide that serves as a valuable tool for
investigating the molecular mechanisms of inflammatory and neuropathic pain.[1] It is derived
from a mutant form of Transmembrane protein 100 (Tmem2100), a protein known to regulate the
interaction between two key ion channels involved in pain sensation: Transient Receptor
Potential Ankyrin 1 (TRPA1) and Transient Receptor Potential Vanilloid 1 (TRPV1).[1][2] By
selectively inhibiting TRPAL activity within the TRPA1-TRPV1 complex, T100-Mut allows for the
specific interrogation of this pathway's contribution to pain hypersensitivity.[1][3][4] These notes
provide an overview of its mechanism, key experimental data, and detailed protocols for its
application in preclinical inflammatory pain models.

Mechanism of Action

Tmem100 is expressed in nociceptive neurons of the dorsal root ganglion (DRG) and trigeminal
ganglion (TG).[2] It acts as a crucial modulator of the TRPA1-TRPV1 channel complex. In
inflammatory conditions, the sensitization of this complex contributes significantly to
hyperalgesia (increased sensitivity to pain).
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The T100-Mut peptide mimics the effect of a specific Tmem100 mutation that reduces TRPA1
activity. It selectively decreases the response of TRPAL to agonists, such as mustard oil,
without affecting the activation of TRPV1 by its agonists, like capsaicin.[1] Notably, the
inhibitory effect of T100-Mut on TRPA1 is dependent on the presence of TRPV1, highlighting
its specific action on the functional TRPA1-TRPV1 complex.[1] This makes T100-Mut a precise
tool to parse the role of TRPA1-mediated signaling in the context of inflammation.

Caption: Mechanism of T100-Mut action on the TRPA1-TRPV1 complex.

Data Presentation: Efficacy of T100-Mut

The following table summarizes the quantitative effects of T100-Mut in various preclinical
models of inflammatory and nociceptive pain.
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Experimental Protocols

Protocol 1: CFA-Induced Inflammatory Pain Model in
Mice

This protocol describes the induction of persistent inflammatory pain using Complete Freund's
Adjuvant (CFA) to assess the analgesic efficacy of T100-Mut on mechanical hyperalgesia.

Materials:
o Complete Freund's Adjuvant (CFA)

e T100-Mut peptide and a scrambled control peptide, reconstituted in sterile saline or vehicle.
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» 8-10 week old C57BL/6 mice.

e 25-30 gauge needles and syringes.

» Electronic von Frey apparatus for assessing mechanical thresholds.
Methodology:

o Baseline Measurement: Acclimatize mice to the testing environment. Measure the baseline
paw withdrawal threshold (PWT) for mechanical stimuli using the electronic von Frey
apparatus for both hind paws.

o CFA Induction: Anesthetize the mice lightly. Inject 20 uL of CFA into the plantar surface of
one hind paw. The contralateral paw can serve as a control.

o Pain Development: Allow 24-48 hours for inflammation and mechanical hyperalgesia to
develop fully. A significant decrease in PWT in the ipsilateral paw indicates successful
induction.[1]

o Peptide Administration: Administer T100-Mut or scrambled peptide via a relevant route (e.qg.,
intraplantar or systemic injection). Doses should be based on previous studies (e.g., 5 pL of
2 mM for local injection).[1]

e Post-Treatment Assessment: At various time points after peptide administration (e.g., 1, 3, 6
hours), re-measure the PWT in both hind paws.

o Data Analysis: Compare the PWT of the T100-Mut treated group to the scrambled peptide
control group. A significant increase in PWT in the T100-Mut group indicates an analgesic
effect.
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Caption: Workflow for the CFA-induced inflammatory pain model.

Protocol 2: Calcium Imaging of DRG Neurons
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This protocol details the use of calcium imaging in cultured Dorsal Root Ganglion (DRG)

neurons to measure the direct inhibitory effect of T100-Mut on TRPA1 activation.

Materials:

DRGs harvested from mice.

Collagenase and Dispase for tissue digestion.

Neurobasal medium, B27 supplement, Glutamax, Penicillin/Streptomycin.

Fura-2 AM or other suitable calcium indicator dye.

T100-Mut peptide and scrambled control peptide.

TRPAL agonist (e.g., Mustard Oil - MO, 10 uM) and TRPV1 agonist (e.g., Capsaicin - CAP,
100 nM).

High-potassium solution (KCI) to confirm neuronal viability.

Fluorescence microscope with an imaging system.

Methodology:

Neuron Culture: Harvest DRGs from mice and digest them enzymatically to obtain a single-
cell suspension. Plate the neurons on coated coverslips and culture for 24-48 hours.

Dye Loading: Incubate the cultured neurons with the Fura-2 AM calcium indicator dye
according to the manufacturer's instructions.

Peptide Pre-treatment: Before stimulation, perfuse the neurons with a solution containing
T100-Mut (e.g., 200 nM) or the scrambled peptide for a defined period (e.g., 5-10 minutes).

[1]

Agonist Stimulation: While continuously recording fluorescence, sequentially perfuse the
cells with the TRPA1 agonist (MO), followed by a washout period, and then the TRPV1
agonist (CAP).
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« Viability Check: At the end of the experiment, apply a high-KCI solution to depolarize all
viable neurons, causing a large calcium influx. This serves as a positive control.

« Data Analysis: Measure the change in fluorescence intensity (representing intracellular
calcium concentration) in response to each agonist. A neuron is considered responsive if the
signal increases significantly above baseline. Compare the percentage of MO-responsive
neurons and the magnitude of their response between the T100-Mut and scrambled peptide
pre-treated groups.

1. Culture DRG Neurons

2. Load Cells with
Calcium Indicator (Fura-2)

3. Pre-treat with T100-Mut
or Scrambled Peptide (200 nM)

4. Stimulate with Agonists
(e.g., MO, then CAP)
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(Viability Check)

6. Analyze Calcium Signal
(Response Magnitude & % Responders)

Click to download full resolution via product page

Caption: Workflow for ex vivo calcium imaging of DRG neurons.
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Application Notes

 Specificity: T100-Mut selectively inhibits TRPA1-mediated activity while having no effect on
TRPV1 activation.[1] This makes it superior to non-specific channel blockers for studying the
specific role of TRPAL.

e Controls: The use of a scrambled peptide with the same amino acid composition but a
randomized sequence is a critical negative control to ensure the observed effects are due to
the specific sequence of T100-Mut.[1]

e Pain Modalities: In the CFA model, T100-Mut was shown to attenuate mechanical
hyperalgesia but not thermal hyperalgesia, suggesting that the Tmem100/TRPAL pathway is
primarily involved in the mechanical hypersensitivity component of inflammatory pain.[1]

e Dependency: The analgesic effects of T100-Mut are lost in TRPV1 knockout mice,
confirming that its mechanism of inhibiting TRPA1 is dependent on the presence of TRPV1
within the same functional complex.[1]

o Peptide Handling: As with most peptides, T100-Mut should be stored lyophilized at -20°C or
colder. Reconstituted solutions should be aliquoted and stored at -20°C or -80°C to avoid
repeated freeze-thaw cycles. The myristoylation at the N-terminus enhances cell
permeability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes & Protocols: Investigating
Inflammatory Pain with T100-Mut]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379129/docs#application-notes-protocols-
investigating-inflammatory-pain-with-t100-mut]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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